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Compound of Interest

Compound Name: Tributyl phosphite

Cat. No.: B1683024 Get Quote

An In-depth Technical Guide to Tributyl
Phosphite
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and key applications of tributyl phosphite. The data and protocols are intended to support

research and development activities in various scientific fields.

Core Chemical Data
Tributyl phosphite is an organophosphorus compound with significant applications as a

stabilizer in polymers and as a reagent in organic synthesis. Below are its fundamental

chemical identifiers.

Property Value Citation

CAS Number 102-85-2 [1][2]

Molecular Weight 250.31 g/mol [1][2]

Molecular Formula C₁₂H₂₇O₃P [2]

Synonyms
Phosphorous acid tributyl

ester, Tri-n-butyl phosphite
[3][4]
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Experimental Protocols
General Synthesis of Tributyl Phosphite via
Esterification
This protocol outlines a generalized method for the synthesis of tributyl phosphite based on

the direct esterification of butanol with a phosphorus source, such as phosphorus trichloride or

phosphorus oxychloride. This method is commonly cited in patent literature for its efficiency.

Materials:

n-Butanol

Phosphorus trichloride (or Phosphorus oxychloride)

An acid scavenger (e.g., a tertiary amine like triethylamine or pyridine)

Anhydrous organic solvent (e.g., petroleum ether, benzene)

Sodium sulfate (or magnesium sulfate), anhydrous

Water

Sodium bicarbonate solution (e.g., 10%)

Saturated sodium chloride solution

Equipment:

Three-necked round-bottom flask

Stirrer (magnetic or mechanical)

Dropping funnel

Reflux condenser

Ice-salt bath
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Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and reflux

condenser, a solution of n-butanol and an acid scavenger in an anhydrous organic solvent is

prepared. The apparatus should be protected from atmospheric moisture, for example, by

using calcium chloride tubes.

Reactant Addition: The flask is cooled in an ice-salt bath. A solution of phosphorus trichloride

in the same anhydrous solvent is added dropwise from the dropping funnel with vigorous

stirring. The rate of addition should be controlled to maintain a low reaction temperature

(typically between 0°C and 10°C).

Reaction: After the addition is complete, the reaction mixture is allowed to stir at room

temperature for a period, followed by gentle refluxing for several hours to ensure the reaction

goes to completion.

Work-up: The mixture is cooled to room temperature. The precipitated hydrochloride salt of

the acid scavenger is removed by filtration. The filtrate is then washed sequentially with

water, a dilute solution of sodium bicarbonate to neutralize any remaining acid, and finally

with a saturated sodium chloride solution.

Drying and Solvent Removal: The organic layer is separated and dried over an anhydrous

drying agent like sodium sulfate. The solvent is then removed under reduced pressure using

a rotary evaporator.

Purification: The crude tributyl phosphite is purified by vacuum distillation to yield the final

product.

Antioxidant Mechanism of Phosphite Stabilizers
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Tributyl phosphite and other organophosphites are widely used as secondary antioxidants in

polymers. Their primary role is to decompose hydroperoxides, which are formed during the

primary oxidation of the polymer, into non-radical, stable products. This action prevents chain

scission and cross-linking, thus preserving the mechanical properties and color stability of the

material. The general mechanism is a redox reaction where the phosphite is oxidized to a

phosphate.

Polymer Matrix Oxidation
(Heat, Light, O₂)

Polymer Hydroperoxides
(ROOH)

Polymer Degradation
(Chain Scission, Cross-linking)

DecompositionTributyl Phosphite
(P(OBu)₃)
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(Alcohols, Tributyl Phosphate)

Click to download full resolution via product page

Caption: Logical workflow of the antioxidant action of tributyl phosphite in a polymer matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [tributyl phosphite CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683024#tributyl-phosphite-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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